Cas no 136819-11-9 (2-Chloro-3-cyclopropylpyrazine)
2-Chloro-3-cyclopropylpyrazine Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 2-chloro-3-cyclopropyl-
- 2-chloro-3-cyclopropylpyrazine
- MB13972
- 136819-11-9
- CS-0359144
- MFCD14702664
- DB-149415
- EN300-312331
- Z1255362531
- SCHEMBL19174251
- AKOS014313078
- 2-Chloro-3-cyclopropylpyrazine
-
- MDL: MFCD14702664
- Inchi: 1S/C7H7ClN2/c8-7-6(5-1-2-5)9-3-4-10-7/h3-5H,1-2H2
- InChI Key: IKYQHZYJFMQTST-UHFFFAOYSA-N
- SMILES: ClC1C(C2CC2)=NC=CN=1
Computed Properties
- Exact Mass: 154.02991
- Monoisotopic Mass: 154.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
2-Chloro-3-cyclopropylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C197201-100mg |
2-Chloro-3-cyclopropylpyrazine |
136819-11-9 | 100mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C197201-500mg |
2-Chloro-3-cyclopropylpyrazine |
136819-11-9 | 500mg |
$ 750.00 | 2022-04-01 | ||
| TRC | C197201-1g |
2-Chloro-3-cyclopropylpyrazine |
136819-11-9 | 1g |
$ 1155.00 | 2022-04-01 | ||
| Alichem | A099002933-1g |
2-Chloro-3-cyclopropylpyrazine |
136819-11-9 | 95% | 1g |
820.12 USD | 2021-06-01 | |
| abcr | AB542760-250 mg |
2-Chloro-3-cyclopropylpyrazine, 95%; . |
136819-11-9 | 95% | 250MG |
€605.30 | 2023-07-11 | |
| Enamine | EN300-312331-0.05g |
2-chloro-3-cyclopropylpyrazine |
136819-11-9 | 94.0% | 0.05g |
$203.0 | 2025-03-19 | |
| Enamine | EN300-312331-0.1g |
2-chloro-3-cyclopropylpyrazine |
136819-11-9 | 94.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-312331-0.25g |
2-chloro-3-cyclopropylpyrazine |
136819-11-9 | 94.0% | 0.25g |
$430.0 | 2025-03-19 | |
| Enamine | EN300-312331-0.5g |
2-chloro-3-cyclopropylpyrazine |
136819-11-9 | 94.0% | 0.5g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-312331-1.0g |
2-chloro-3-cyclopropylpyrazine |
136819-11-9 | 94.0% | 1.0g |
$869.0 | 2025-03-19 |
2-Chloro-3-cyclopropylpyrazine Suppliers
2-Chloro-3-cyclopropylpyrazine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 2-Chloro-3-cyclopropylpyrazine
Exploring the Properties and Applications of 2-Chloro-3-cyclopropylpyrazine (CAS No. 136819-11-9)
2-Chloro-3-cyclopropylpyrazine (CAS No. 136819-11-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine derivative, characterized by its unique cyclopropyl and chloro substituents, serves as a versatile building block in organic synthesis. Its molecular structure, combining a pyrazine ring with a chloro group at the 2-position and a cyclopropyl moiety at the 3-position, enables diverse reactivity patterns, making it valuable for designing novel bioactive molecules.
In recent years, the demand for pyrazine-based compounds like 2-Chloro-3-cyclopropylpyrazine has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions. The compound’s CAS No. 136819-11-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and crop protection applications.
From a synthetic perspective, the chloro and cyclopropyl groups in 2-Chloro-3-cyclopropylpyrazine offer strategic sites for further functionalization. This adaptability is crucial for developing high-value intermediates, especially in the synthesis of heterocyclic scaffolds for agrochemicals. The compound’s stability under various reaction conditions also makes it a preferred choice for structure-activity relationship (SAR) studies, a trending topic in computational chemistry and AI-driven drug design.
Environmental and regulatory considerations further highlight the importance of 2-Chloro-3-cyclopropylpyrazine. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes for such intermediates. The compound’s low ecotoxicity profile (where applicable) and compatibility with catalytic processes align with the industry’s shift toward green solvents and atom-efficient reactions—topics frequently queried in scientific forums and patent literature.
Analytical characterization of CAS No. 136819-11-9 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical factor for industries requiring high-purity intermediates. The compound’s spectral data is often referenced in open-access journals, catering to the rising demand for transparent research data—a key concern among academic and industrial chemists.
Market trends indicate growing applications of 2-Chloro-3-cyclopropylpyrazine in fragrance chemistry and electronic materials. Its pyrazine core contributes to unique olfactory properties, while its electronic structure is being investigated for organic semiconductors. These interdisciplinary uses resonate with searches for multi-functional chemicals and material science innovations.
In conclusion, 2-Chloro-3-cyclopropylpyrazine (CAS No. 136819-11-9) exemplifies the convergence of synthetic utility and applied research. Its role in addressing contemporary challenges—from drug development to sustainable agriculture—ensures its prominence in scientific discourse. As interest in tailored heterocycles grows, this compound remains a focal point for innovations across chemistry-driven industries.
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